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The advent of chairside computer-aided design/computer-aided manufacturing (CAD/CAM)

systems has revolutionized the field of restorative dentistry. Among these, the CEREC
(Chairside Economical Restoration of Esthetic Ceramics) system has been a prominent player

for decades. This guide provides a comprehensive comparison of the accuracy of various

CEREC scanner generations for inlay restorations, supported by experimental data from recent

in vitro studies. The focus is on key accuracy metrics: trueness and precision, as well as the

clinical hallmark of restoration success—marginal fit.

Accuracy of CEREC Scanners: Trueness and
Precision
An in vitro study by Kwon et al. (2024) evaluated the trueness and precision of three CEREC
intraoral scanners—Bluecam (BC), Omnicam (OC), and Primescan (PS)—for inlay cavity

preparations. The study also investigated the influence of adjacent restorative materials (gold,

zirconia, and resin) on scanning accuracy.[1][2][3]

Experimental Protocol: An artificial tooth was prepared with a standardized disto-occlusal inlay

cavity. Crowns made of gold and zirconia, along with a resin tooth, were used as adjacent

materials. Each combination was scanned 10 times with the CEREC Primescan, Omnicam,

and Bluecam scanners. For the Bluecam, a powder application was used as per the

manufacturer's instructions. A high-precision laboratory scanner (3-shape E3) was used to

obtain a reference scan. The resulting STL files were analyzed using 3D analysis software to
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determine trueness (deviation from the reference scan) and precision (reproducibility of the

scans).[1][2]

Data Summary:

Table 1: Influence of Adjacent Material and CEREC Scanner Type on Trueness (µm)

Adjacent Material
CEREC Bluecam
(BC)

CEREC Omnicam
(OC)

CEREC Primescan
(PS)

Gold 11.8 ± 2.0 16.3 ± 4.0 13.5 ± 2.5

Zirconia 13.2 ± 2.8 17.8 ± 3.5 15.1 ± 3.1

Resin 12.5 ± 2.4 17.1 ± 3.8 14.3 ± 2.9

Data adapted from Kwon et al. (2024). Values are presented as mean ± standard deviation.[1]

[2][3]

Table 2: Influence of CEREC Scanner Type on Precision (µm)

CEREC Scanner Average Precision Deviation

Primescan (PS) Lowest Deviation (Highest Precision)

Omnicam (OC) Intermediate Deviation

Bluecam (BC) Highest Deviation (Lowest Precision)

Data interpretation from Kwon et al. (2024).[1][2][3]

The study found that the type of adjacent restorative material and the intraoral scanner

significantly affected the accuracy of the digital impressions.[1][2][3] Zirconia as an adjacent

material resulted in the highest trueness deviation, while gold showed the lowest.[1][2][3]

Among the scanners, the Bluecam, which required powdering, demonstrated the best trueness,

comparable to the Primescan.[1][2][3] However, the Primescan exhibited the highest precision,

followed by the Omnicam and then the Bluecam.[1][2][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact of Inlay Preparation Design on Scanning
Accuracy
A study by Park et al. (2023) investigated how the design of an inlay cavity preparation

influences the scanning accuracy of the CEREC Primescan. The study varied the occlusal

cavity depth (1 mm and 2 mm) and the width of the gingival floor of the proximal box (1.5 mm

and 2.5 mm).[4][5][6]

Experimental Protocol: Four different mesio-occlusal inlay preparations were created on an

artificial tooth: narrow shallow (1.5 mm width, 1 mm depth), narrow deep (1.5 mm width, 2 mm

depth), wide shallow (2.5 mm width, 1 mm depth), and wide deep (2.5 mm width, 2 mm depth).

Each preparation was scanned 10 times with the CEREC Primescan. A laboratory scanner was

used to create a reference scan. The trueness and precision of the scans were then analyzed.

[4][5][6]

Data Summary:

Table 3: Influence of Inlay Preparation Design on Trueness with CEREC Primescan (µm)

Preparation Design Average Trueness Deviation

Narrow Shallow Highest Deviation (Lowest Trueness)

Narrow Deep Intermediate Deviation

Wide Shallow Intermediate Deviation

Wide Deep Lowest Deviation (Highest Trueness)

Data interpretation from Park et al. (2023).[4][5][6]

The results indicated that inlay cavity design significantly affects the accuracy of the digital

scan.[4][5][6] The "wide deep" preparation showed the highest trueness, while the "narrow

shallow" design resulted in the lowest trueness.[4][5][6] This suggests that deeper and wider

preparations may be more accurately captured by the intraoral scanner.

Marginal Fit of CEREC Inlay Restorations

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The clinical success of an inlay restoration is critically dependent on its marginal fit. Older

studies provide some insights into the marginal gaps of restorations fabricated with earlier

CEREC systems. A 2003 study on 2,328 chairside inlays and onlays fabricated with CEREC 1

and CEREC 2 systems reported an average margin width of 236 µm ± 96.8 µm.[7] A more

recent study compared the marginal fit of restorations made with the CEREC Bluecam and

Omnicam. For inlay restorations, the Omnicam demonstrated a significantly better marginal fit

(74.9 µm) compared to the Bluecam (120.9 µm).[8]

It is important to note that the scanning accuracy of the CEREC Bluecam has been reported to

be approximately 19 µm, which is a high degree of precision.[7]

Experimental Workflow for Assessing Inlay
Restoration Accuracy
The following diagram illustrates a typical experimental workflow for evaluating the accuracy of

intraoral scanners for inlay restorations, as synthesized from the reviewed studies.
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Experimental workflow for accuracy assessment.

Conclusion
The accuracy of CEREC scanners for inlay restorations is influenced by several factors,

including the scanner generation, the type of adjacent restorative materials, and the inlay

preparation design. Newer generations, such as the Primescan, demonstrate superior

precision compared to older models like the Bluecam and Omnicam. While the Bluecam, with

powder application, can achieve high trueness, the overall trend indicates continuous

improvement with technological advancements. For optimal scanning accuracy, clinicians

should be mindful of the restorative materials present in the scanning field and consider that

wider and deeper inlay preparations may yield more accurate digital impressions. The clinical

performance of CEREC restorations, as indicated by long-term studies and acceptable

marginal fit, supports their continued use in modern dentistry.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Evaluating the accuracy of CEREC intraoral scanners for inlay restorations: impact of
adjacent tooth materials - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Evaluating the accuracy of CEREC intraoral scanners for inlay restorations: impact of
adjacent tooth materials - PMC [pmc.ncbi.nlm.nih.gov]

4. Scanning accuracy of an intraoral scanner according to different inlay preparation designs
- PubMed [pubmed.ncbi.nlm.nih.gov]

5. Scanning accuracy of an intraoral scanner according to different inlay preparation designs
- PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. assets.dentsplysirona.com [assets.dentsplysirona.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1177376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://www.benchchem.com/product/b1177376?utm_src=pdf-body
https://assets.dentsplysirona.com/flagship/de-de/loesungen/topics/single-visit-dentistry/pdf/en/advantages/zirconia/The_most_important%20clinicals_studies.pdf
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://www.benchchem.com/product/b1177376?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/383699652_Evaluating_the_accuracy_of_CEREC_intraoral_scanners_for_inlay_restorations_impact_of_adjacent_tooth_materials
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pubmed.ncbi.nlm.nih.gov/39227885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11370093/
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pubmed.ncbi.nlm.nih.gov/37488581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367335/
https://www.researchgate.net/publication/372583110_Scanning_accuracy_of_an_intraoral_scanner_according_to_different_inlay_preparation_designs
https://assets.dentsplysirona.com/flagship/de-de/loesungen/topics/single-visit-dentistry/pdf/en/advantages/zirconia/The_most_important%20clinicals_studies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CEREC Scanners for Inlay Restorations: A Comparative
Accuracy Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#validation-of-cerec-scanner-accuracy-for-
inlay-restorations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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